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Compound of Interest

Compound Name:

2-

(Hydrazinecarbonyl)benzenesulfo

namide

Cat. No.: B022248 Get Quote

An In-depth Technical Guide to 2-(Hydrazinecarbonyl)benzenesulfonamide (CAS: 102169-

52-8)

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of 2-
(Hydrazinecarbonyl)benzenesulfonamide, a versatile organic compound with significant

potential in medicinal chemistry and biochemical research. The document details its

physicochemical properties, spectroscopic characteristics, synthesis protocols, and biological

activities, with a focus on its role as a carbonic anhydrase inhibitor.

Core Physicochemical Properties
2-(Hydrazinecarbonyl)benzenesulfonamide is an organic compound featuring both a

sulfonamide and a hydrazinecarbonyl functional group attached to a benzene ring.[1][2] These

groups are key to its chemical reactivity and biological activity. The primary physicochemical

data are summarized below.
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Property Value Reference

CAS Number 102169-52-8 [1][3][4]

Molecular Formula C₇H₉N₃O₃S [1][3][4][5]

Molecular Weight 215.23 g/mol [1][3][4]

IUPAC Name

2-

(hydrazinecarbonyl)benzenesu

lfonamide

[1]

Appearance

White to off-white crystalline

powder (presumed based on

related compounds)

[6][7]

Melting Point

Data not available in cited

literature. Benzenesulfonamide

melts at 149-152 °C.

[7][8]

Solubility

Poorly soluble in water; more

soluble in organic solvents like

alcohols and acetone.

Solubility is pH-dependent.

[9]

InChI

InChI=1S/C7H9N3O3S/c8-10-

7(11)5-3-1-2-4-

6(5)14(9,12)13/h1-4H,8H2,

(H,10,11)(H2,9,12,13)

[1]

SMILES
C1=CC=C(C(=C1)C(=O)NN)S(

=O)(=O)N
[1]

Spectroscopic Data
While specific spectra for 2-(Hydrazinecarbonyl)benzenesulfonamide are not readily

available, the expected characteristics can be inferred from its structure and data from

analogous compounds.[10]
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Technique Expected Characteristics

¹H NMR

Signals in the aromatic region (approx. 7.5-8.0

ppm). Broad, exchangeable signals for the -NH₂

and -NH- protons of the sulfonamide and

hydrazine groups.

¹³C NMR

Signals corresponding to the six aromatic

carbons, with the carbons attached to the

carbonyl and sulfonyl groups being distinct. A

signal for the carbonyl carbon (C=O) would be

expected at a lower field.

IR Spectroscopy

Characteristic absorption bands for N-H

stretching (sulfonamide and hydrazine), C=O

stretching (carbonyl), S=O stretching (sulfonyl),

and aromatic C-H and C=C stretching.

Mass Spectrometry

A molecular ion peak corresponding to its

molecular weight (215.23 m/z). Fragmentation

patterns would likely involve the loss of the

hydrazine group, the sulfonamide group, and

other characteristic fragments.

Synthesis and Reactivity
The synthesis of 2-(Hydrazinecarbonyl)benzenesulfonamide is straightforward, and its

functional groups allow for a variety of subsequent chemical transformations.

Synthesis Protocols
Conventional Synthesis: The most common route involves the nucleophilic substitution reaction

between a benzenesulfonyl chloride derivative and hydrazine hydrate.[1] A standardized lab-

scale protocol achieves a 90% yield by reacting benzenesulfonyl chloride with hydrazine

hydrate in tetrahydrofuran (THF) at -8°C for 30 minutes.[1]

Microwave-Assisted Synthesis: To improve efficiency, microwave-assisted techniques can be

employed. These methods significantly reduce reaction times from hours to minutes and can

increase yields compared to conventional heating.[1]
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Caption: Conventional synthesis of the target compound.

Chemical Reactivity
The compound serves as a versatile intermediate for synthesizing more complex molecules.

Acylation: It readily reacts with acyl chlorides to form N-acyl derivatives at the terminal

nitrogen of the hydrazine moiety.[1]

Hydrazone Formation: The hydrazine group can condense with various aldehydes and

ketones to form stable hydrazones, a common reaction in the synthesis of bioactive

molecules.[1]

Cyclization: It can be used as a precursor for creating heterocyclic scaffolds. For example,

microwave-assisted cyclization with propargyl bromide yields 1,2,3-triazole analogues with

high regioselectivity and yields of 75-92%.[1]

Caption: Reactivity of 2-(Hydrazinecarbonyl)benzenesulfonamide.

Biological Activity and Applications
The primary biological significance of this compound lies in its ability to inhibit carbonic

anhydrase enzymes. This activity opens up numerous therapeutic and research applications.
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Area Description Reference

Enzyme Inhibition

Acts as a potent inhibitor of

carbonic anhydrase (CA)

isoforms. Molecular docking

studies show high binding

affinity to the enzyme's active

site, particularly the tumor-

associated isoforms CA IX and

XII.

[1][11]

Anticancer Potential

Due to its inhibition of CA IX

and XII, which are involved in

tumor proliferation and pH

regulation, it is a lead

compound for developing

novel cancer therapies.

[1][12]

Antibacterial Activity

Studies have demonstrated its

efficacy against various

bacterial strains, indicating

potential for development as

an antibiotic.

[1]

Biochemical Research

Serves as a valuable tool for

studying enzyme kinetics and

mechanisms of carbonic

anhydrases.

[1]

Agricultural Chemistry

Shows potential for use as a

pesticide or herbicide due to its

biological activity against

certain pathogens.

[1]

Mechanism of Action: Carbonic Anhydrase Inhibition
Carbonic anhydrases are metalloenzymes that catalyze the rapid interconversion of carbon

dioxide and water to bicarbonate and protons. In tumors, the overexpression of certain CA

isoforms (like IX and XII) leads to extracellular acidosis, promoting tumor invasion and
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metastasis. 2-(Hydrazinecarbonyl)benzenesulfonamide, like other sulfonamides, inhibits this

process. The sulfonamide moiety coordinates with the zinc ion (Zn²⁺) in the enzyme's active

site, blocking its catalytic function. This disruption of pH balance can selectively target cancer

cells.[1][11]

Caption: Inhibition of carbonic anhydrase by the compound.

Conclusion
2-(Hydrazinecarbonyl)benzenesulfonamide (CAS: 102169-52-8) is a compound of

significant interest due to its accessible synthesis, versatile reactivity, and potent biological

activity. Its role as a carbonic anhydrase inhibitor makes it a valuable lead structure in the

development of treatments for cancer and other diseases. Further research into its derivatives

and formulations could unlock its full therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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